Cas no 2768-90-3 (Pinacyanol Chloride)

• Product Name: Pinacyanol Chloride
• CAS No: 2768-90-3
• MF: C₂₅H₂₅ClN₂
• MW: 388.932405233383
• MDL: MFCD00011974
• CID: 258517
• PubChem ID: 87574407
• Update Time: 2025-11-02

Pinacyanol Chloride Chemical and Physical Properties

Names and Identifiers

• Quinolinium,1-ethyl-2-[3-(1-ethyl-2(1H)-quinolinylidene)-1-propen-1-yl]-, chloride (1:1)
• Pinacyanol Chloride
• 1,1′-Diethyl-2,2′-carbocyanine chloride
• 1,1′-Diethyl-2,2′-triMethinequinocy
• 1,1'-Diethyl-2,2'-carbocyanine Chloride
• 1-ethyl-2-[3-(1-ethyl-1H-quinoline-2-ylidene)-propenyl]-quinolinium chloride
• 2,2'-TRIMETHINEQUINOCYANINE CHLORIDE
• PNC chloride
• QUINALDINE BLUE
• 2,2′-Trimethinequinocyanine chloride
• 768P903
• CID 129893653
• T72211
• 1-ethyl-2-((1E,3E)-3-(1-ethylquinolin-2(1H)-ylidene)prop-1-enyl)quinolinium chloride
• Quinaldine blue (USAN/INN)
• Quinolinium, 1-ethyl-2-(3-(1-ethyl-2(1H)-quinolinylidene)-1-propen-1-yl)-, chloride (1:1)
• AKOS015958571
• Quinolinium, 1-ethyl-2-[3-(1-ethyl-2(1H)-quinolinylidene)-1-propenyl]-, chloride
• QUINALDINE BLUE [INN]
• Azul de quinaldina [INN-Spanish]
• Chinaldina cerulea [DCIT]
• 1-Ethyl-2-(3-(1-ethyl-2(1H)quinolylidene)propenyl)quinolinium chloride
• CS-0013770
• Vernitest reagent
• Vernitest
• NSC-56808
• Quinaldinum coeruleum [INN-Latin]
• 1-Ethyl-2-((E)-3-((E)-1-ethylquinolin-2(1H)-ylidene)prop-1-en-1-yl)quinolin-1-ium chloride
• D05672
• UNII-91SZ6DGY86
• J-016860
• Chinaldina cerulea
• 1-Ethyl-2-(3-(1-ethyl-2(1-H)-quinolinylidene)-1-propenyl)quinolinium chloride
• Q27271424
• Bleu de quinaldine
• Pinacyanochloride
• Quinaldinum coeruleum
• Quinolinium, 1-ethyl-2-(3-(1-ethyl-2(1H)-quinolylidene)propenyl)-, chloride
• Chinaldinblau
• 1-ethyl-2-[3-(1-ethylquinolin-1-ium-2-yl)prop-2-enylidene]quinoline;chloride
• QUINALDINE BLUE [USAN]
• MFCD00011974
• Bleu de quinaldine [INN-French]
• CHEMBL1974249
• Quinaldine blue [USAN:INN]
• (2E)-1-ethyl-2-[(E)-3-(1-ethylquinolin-1-ium-2-yl)prop-2-enylidene]quinoline;chloride
• 1-Ethyl-2-[3-(1-ethyl-2(1H)quinolylidene)propenyl]quinolinium chloride
• 91SZ6DGY86
• 2768-90-3
• 1,1'-Diethyl-2,2'-quinocarbocyanine chloride
• EINECS 220-457-1
• P0156
• Quinolinium, 1-ethyl-2-[3-(1-ethyl-2(1H)-quinolinylidene)-1-propen-1-yl]-, chloride (1:1)
• Quinolinium, 1-ethyl-2-(3-(1-ethyl-2(1H)-quinolinylidene)-1-propenyl)-, chloride
• Azul de quinaldina
• 1-Ethyl-2-(3-1-ethyl-1,2-dihydro-2-chinolyliden)-1-propenyl)chinolium chlorid
• NSC 56808
• QUINALDINE BLUE [MI]

• MDL： MFCD00011974
• Inchi： 1S/C25H25N2.ClH/c1-3-26-22(18-16-20-10-5-7-14-24(20)26)12-9-13-23-19-17-21-11-6-8-15-25(21)27(23)4-2;/h5-19H,3-4H2,1-2H3;1H/q+1;/p-1
• InChI Key： FVMNARAKYNRZID-UHFFFAOYSA-M
• SMILES： [Cl-].[N+]1(CC)C(/C=C/C=C2\C=CC3C=CC=CC=3N\2CC)=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 388.17100
• Monoisotopic Mass: 388.1706265 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 527
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not available
• Topological Polar Surface Area: 7.1
• Molecular Weight: 388.9

Experimental Properties

• Color/Form: Teal powder
• Density: 1.0453 (rough estimate)
• Melting Point: 270 °C (dec.) (lit.)
• Boiling Point: 543.58°C (rough estimate)
• Refractive Index: 1.5940 (estimate)
• PSA: 8.81000
• LogP: 1.90080
• Solubility: Soluble in water
• Merck: 8048

Pinacyanol Chloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Additional information on Pinacyanol Chloride

Pinacyanol Chloride (CAS No. 2768-90-3): Properties, Applications, and Research Insights

Pinacyanol Chloride (CAS No. 2768-90-3) is a synthetic dye belonging to the cyanine dye family, widely recognized for its unique photophysical properties and applications in scientific research. This compound, also known as 1,1'-Diethyl-2,2'-cyanine chloride, has garnered attention due to its ability to interact with biological molecules and its utility in advanced imaging techniques. Researchers and industries alike value Pinacyanol Chloride for its versatility and effectiveness in various experimental settings.

The chemical structure of Pinacyanol Chloride features a conjugated system that allows it to absorb and emit light in specific wavelength ranges. This characteristic makes it particularly useful in fluorescence microscopy and spectroscopic studies. With the growing interest in bioimaging and molecular probes, Pinacyanol Chloride has become a subject of extensive research, especially in the context of nanotechnology and biomedical applications.

One of the most notable properties of Pinacyanol Chloride is its ability to bind to nucleic acids, such as DNA and RNA. This feature has made it a valuable tool in molecular biology for studying genetic material and detecting structural changes. Additionally, its use in solar cell research has been explored, as it can act as a photosensitizer, enhancing light absorption in photovoltaic devices. These applications align with current trends in renewable energy and sustainable technology, making Pinacyanol Chloride a compound of interest for future innovations.

In the field of material science, Pinacyanol Chloride has been investigated for its potential in creating smart materials and sensors. Its optical properties enable the development of responsive systems that can detect environmental changes, such as pH or temperature fluctuations. This aligns with the increasing demand for environmental monitoring solutions and wearable technology, where sensitive and adaptable materials are crucial.

The synthesis and purification of Pinacyanol Chloride require precise control to ensure high purity and performance. Researchers often seek information on Pinacyanol Chloride synthesis methods and storage conditions to maintain its stability. Proper handling and storage are essential to preserve its photostability and chemical integrity, which are critical for experimental reproducibility.

From a commercial perspective, Pinacyanol Chloride is available through specialized chemical suppliers, catering to academic institutions, pharmaceutical companies, and research laboratories. The demand for high-quality Pinacyanol Chloride has risen due to its expanding applications in drug discovery and diagnostic tools. As the scientific community continues to explore its potential, Pinacyanol Chloride remains a compound of significant value.

Looking ahead, the future of Pinacyanol Chloride research is promising, with ongoing studies focusing on its role in advanced imaging techniques and nanomedicine. Its compatibility with emerging technologies, such as artificial intelligence-driven diagnostics and precision medicine, positions it as a key player in next-generation scientific advancements. For researchers and industry professionals, understanding the full scope of Pinacyanol Chloride applications is essential for leveraging its capabilities effectively.

In summary, Pinacyanol Chloride (CAS No. 2768-90-3) is a multifaceted compound with diverse applications in biotechnology, material science, and energy research. Its unique properties and adaptability make it a valuable asset in modern scientific endeavors. Whether you are investigating its optical characteristics or exploring its potential in innovative technologies, Pinacyanol Chloride offers a wealth of opportunities for discovery and innovation.